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Compound of Interest

Compound Name: Triallyl aconitate

Cat. No.: B12104131 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for triallyl aconitate (CAS No. 13675-

27-9) is not readily available in publicly accessible databases. This guide has been compiled

from limited available data and incorporates general principles of laboratory safety for handling

chemicals with incomplete hazard information. Researchers, scientists, and drug development

professionals should exercise extreme caution and perform a thorough risk assessment before

handling this substance. The information provided herein should be supplemented with internal

safety protocols and expert consultation.

Introduction
Triallyl aconitate is a chemical compound with the molecular formula C15H18O6.[1] Due to

the scarcity of detailed safety and toxicological data, a cautious approach is mandatory when

handling this substance. This guide summarizes the known physical and chemical properties

and provides a framework for safe handling based on general laboratory safety principles.

Physical and Chemical Properties
The available quantitative data for triallyl aconitate is limited. The following table summarizes

the information sourced from chemical suppliers.[1]
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Property Value Source

CAS Number 13675-27-9 ChemicalBook[2]

Molecular Formula C15H18O6 ChemicalBook[1]

Molecular Weight 294.3 g/mol ChemicalBook[1]

Boiling Point 108°C at 0.1 mm Hg ChemicalBook[1]

Density 1.1975 g/cm³ (estimate) ChemicalBook[1]

Refractive Index 1.4359 (estimate) ChemicalBook[1]

Hazard Identification and Toxicological Information
There is no specific toxicological data, such as LD50 or LC50 values, available for triallyl
aconitate in the searched resources. The GHS classification is unknown. In the absence of

data, this chemical should be treated as potentially hazardous.

Experimental Protocols
Detailed experimental protocols for the determination of the safety profile of triallyl aconitate
are not available in the public domain. Standard OECD guidelines for testing of chemicals

should be followed to evaluate its toxicological and ecotoxicological properties.

Visualized Workflows and Logical Relationships
Given the lack of specific data for triallyl aconitate, the following diagrams illustrate

generalized workflows for handling chemicals with unknown hazards and for responding to a

chemical spill. These are based on standard laboratory safety protocols.
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Figure 1: General Workflow for Handling Chemicals with Unknown Hazards
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Caption: Figure 1: General Workflow for Handling Chemicals with Unknown Hazards
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Figure 2: General Chemical Spill Response Protocol
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Caption: Figure 2: General Chemical Spill Response Protocol
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Conclusion
The available safety information for triallyl aconitate is severely limited. It is imperative for any

professional intending to work with this substance to conduct a thorough risk assessment and

to handle it with the utmost caution, assuming it to be hazardous. Adherence to stringent safety

protocols, including the use of appropriate personal protective equipment and working in a

controlled environment such as a fume hood, is essential to minimize potential exposure and

ensure laboratory safety. Further research into the toxicological properties of triallyl aconitate
is necessary to establish a comprehensive safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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